Cas no 865449-97-4 (1,3-benzoxazole-6-carbaldehyde)

1,3-benzoxazole-6-carbaldehyde Properties

Names and Identifiers

• Benzo[d]oxazole-6-carbaldehyde
• 1,3-Benzoxazole-6-carbaldehyde
• 6-Benzoxazolecarboxaldehyde
• 3572AC
• FCH834709
• AX8224753
• ST24024621
• F10050
• 1,3-Benzoxazole-6-carboxaldehyde
• CS-W006738
• 865449-97-4
• SCHEMBL3582670
• MFCD11040758
• DTXSID30606615
• SY114792
• AS-47012
• DB-095451
• F11397
• AKOS006239799
• +Expand

• MDL： MFCD11040758
• InChIKey： AAXBJXNWZVAVDH-UHFFFAOYSA-N
• Inchi： 1S/C8H5NO2/c10-4-6-1-2-7-8(3-6)11-5-9-7/h1-5H
• SMILES： O=CC1C=C2C(N=CO2)=CC=1

Computed Properties

• Exact Mass: 147.032028402g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.032028402g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1

Experimental Properties

• Refractive Index: 1.663
• Boiling Point: 271.1°C at 760 mmHg
• Flash Point: 117.8°C
• Density: 1.322